Cas no 123811-78-9 (rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis)

• Product Name: rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis
• CAS No: 123811-78-9
• CID: 4579673
• PubChem ID: 137964507
• Update Time: 2025-11-07

rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis

Additional information on rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis

Professional Introduction to Rac-(2R,4S)-4-Ethylpiperidine-2-Carboxylic Acid Hydrochloride, Cis (CAS No. 123811-78-9)

Rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and potential biological activity. With a CAS number of CAS No. 123811-78-9, this compound has garnered attention due to its structural complexity and its role in various research applications.

The molecular structure of rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, features a piperidine ring substituted with an ethyl group at the 4-position and a carboxylic acid moiety at the 2-position. The stereochemistry, defined as racemic with (2R,4S) configuration, plays a crucial role in determining its pharmacological properties. This specific arrangement of substituents and chiral centers makes it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds are known for their ability to modulate various neurotransmitter systems, making them promising candidates for the treatment of neurological disorders. The compound Rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis is no exception and has been explored in several preclinical studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of both a carboxylic acid and an ethyl group on the piperidine ring provides multiple sites for further functionalization. This flexibility allows chemists to design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates for clinical use.

Recent research has highlighted the importance of stereochemistry in drug design. The (2R,4S) configuration of rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, has been found to influence its interactions with biological targets. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacological activity of a compound. This underscores the need for precise structural control in the development of new drugs.

The compound has also been investigated for its potential role in treating central nervous system (CNS) disorders. Piperidine derivatives have demonstrated efficacy in models of depression, anxiety, and neurodegenerative diseases. The carboxylic acid moiety in rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, can serve as a site for interaction with receptors or enzymes involved in these pathways. Further exploration of this compound may lead to novel therapeutic strategies.

In addition to its pharmacological applications, rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, has shown promise in chemical synthesis. Its unique structure makes it a versatile intermediate for the preparation of more complex molecules. Researchers have utilized this compound to develop new synthetic methodologies and to explore novel reaction pathways. These advancements contribute to the broader field of organic chemistry and drug development.

The synthesis of rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, involves multi-step organic reactions that require careful optimization. The stereocontrol at the chiral centers is critical to obtaining the desired configuration. Advanced techniques such as asymmetric synthesis and chiral auxiliary methods have been employed to achieve high enantiomeric purity. These synthetic strategies are essential for producing pharmaceutical-grade compounds.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The compound rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, exemplifies how structural complexity can be leveraged to develop innovative therapeutics. Its unique properties make it a valuable asset in both academic research and industrial drug development.

In conclusion, rac-(2R,4S)-4-ethylpiperidine-2-carboxylic acid hydrochloride, cis, is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural features and stereochemical configuration make it an attractive candidate for further research and development. As new discoveries are made regarding its biological activities and synthetic applications, this compound is poised to play an important role in the future of medicine.